5-Methyl-2-furanone
Overview
Description
5-Methyl-2-furanone is a useful research compound. Its molecular formula is C10H12O4 and its molecular weight is 196.20 g/mol. The purity is usually 95%.
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Scientific Research Applications
Food Science and Cheese Ripening : A study by Ndagijimana et al. (2006) identified two 2[5H]-furanones produced by Lactobacillus helveticus, which may act as signaling molecules contributing to cheese ripening and autolysis in Swiss-type and Grana cheeses (Ndagijimana et al., 2006).
Synthesis and Applications in Food and Tobacco : You (1999) demonstrated the successful synthesis of a key compound in food and tobacco, 5 methyl 3 ethyl 4, 5 dihydro 2 (3H) furanone, using a specific chemical process (You, 1999).
Pharmaceutical Potential : The presence of 3-Hydroxy-4-methyl-5-ethyl-2(5H)-furanone in acid hydrolyzed soy protein, found in a study by Manley et al. (1980), suggests potential pharmaceutical applications (Manley, Wittack, & Fagerson, 1980).
Natural Product Synthesis : Antonioletti et al. (1984) developed a method for synthesizing 5-methylene-2(5H)-furanone derivatives, used in producing natural products like thiophene lactone from Chamaemelum Nobile L (Antonioletti et al., 1984).
Odor Enhancement : Tian, Zhang, and Sun (2009) synthesized 5-Ethyl-3-hydroxy-4-methyl-2(5H)-furanone, noting its sweet, maple, caramel odor enhanced by stronger bases (Tian, Zhang, & Sun, 2009).
Cancer Research : Slaughter (2007) noted the effectiveness of furanones, including emoxyfuranone and sotolon, as anti-carcinogenic agents in animal diets treated with cancer-inducing compounds (Slaughter, 2007).
Thermal Decomposition Study : Würmel et al. (2015) studied the thermal decomposition of 2(3H) and 2(5H) furanones, leading to acrolein and carbon monoxide, with implications for understanding chemical reactions at high temperatures (Würmel, Simmie, Losty, & McKenna, 2015).
Antitumor Activities : Li Tian-ca (2014) synthesized novel 2( 5H)-furanone derivatives containing dithiocarbamate, showing promising anti-Hela activities, indicating potential in cancer treatment research (Li Tian-ca, 2014).
DNA Oxidative Damage Marker : Roginskaya et al. (2005) discovered that irradiated DNA releases 5-methylene-2-furanone, a marker of DNA oxidative damage, through catalytic decomposition of the 2′-deoxyribonolactone precursor, important for understanding DNA damage mechanisms (Roginskaya, Bernhard, Marion, & Razskazovskiy, 2005).
properties
IUPAC Name |
2-methyl-2H-furan-5-one;5-methyl-3H-furan-2-one |
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InChI |
InChI=1S/2C5H6O2/c2*1-4-2-3-5(6)7-4/h2H,3H2,1H3;2-4H,1H3 |
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InChI Key |
TZNMSNNGBWXTOV-UHFFFAOYSA-N |
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Canonical SMILES |
CC1C=CC(=O)O1.CC1=CCC(=O)O1 |
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Molecular Formula |
C10H12O4 |
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Molecular Weight |
196.20 g/mol |
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Product Name |
5-Methylfuran-2-one | |
CAS RN |
1333-38-6 |
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| Record name | 5-methylfuran-2-one | |
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